3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide

• Molecular Formula: C7H17N3O
• Molecular Weight: 159.23 g/mol
• IUPAC Name: 3-[2-aminoethyl(methyl)amino]-N-methylpropanamide
• InChI: InChI=1S/C7H17N3O/c1-9-7(11)3-5-10(2)6-4-8/h3-6,8H2,1-2H3,(H,9,11)
• InChI Key: MXOLLMHQZAJVHP-UHFFFAOYSA-N
• Canonical SMILES: CNC(=O)CCN(C)CCN

Description

3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide is a tertiary amine-containing propanamide derivative characterized by a linear aliphatic backbone with a methyl-substituted aminoethyl group. This structure confers unique physicochemical properties, including moderate basicity due to the amino group and hydrogen-bonding capacity from the amide moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide typically involves the reaction of N-methylpropanamide with 2-aminoethylamine under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and requires careful temperature control to ensure the desired product is obtained.

Industrial Production Methods

On an industrial scale, the production of this compound may involve more advanced techniques such as continuous flow reactors, which allow for better control over reaction conditions and higher yields. The use of catalysts and optimized reaction parameters can further enhance the efficiency of the synthesis process.

Chemical Reactions Analysis

Types of Reactions

3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide can undergo various types of chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, often involving the use of reducing agents like sodium borohydride.

Substitution: The amine groups in the compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, potassium permanganate.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Substitution Reagents: Alkyl halides, acyl chlorides.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can produce a variety of substituted derivatives.

Scientific Research Applications

3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential role in biochemical pathways and interactions with biological molecules.

Medicine: Explored for its potential therapeutic effects and as a precursor in the synthesis of pharmaceutical compounds.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism by which 3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide exerts its effects involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

Structural and Functional Group Analysis

The table below compares 3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide with structurally related propanamide derivatives:

Compound Name	Substituents/R-Groups	Molecular Weight (g/mol)	Key Properties/Applications	References
3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide	2-Aminoethyl(methyl)amino, N-methyl	~173.24 (estimated)	Potential enzyme inhibition; moderate H-bonding capacity
3-(Diethylamino)-N-methylpropanamide	Diethylamino, N-methyl	173.26	Increased lipophilicity; surfactant applications
3-[3-({[(4-Bromophenyl)methyl]amino}methyl)-1H-indol-1-yl]-N-methylpropanamide	Bromophenyl, indolyl, N-methyl	392.31	Autotaxin inhibition; aromatic interactions
3-{[(2,3-Dihydro-1,4-benzodioxin-2-yl)methyl]amino}-N-ethylpropanamide	Benzodioxan-methyl, N-ethyl	292.35	Enhanced steric hindrance; drug delivery
N-[3-[Bis(2-hydroxyethyl)amino]phenyl]propionamide	Bis(2-hydroxyethyl)amino, phenyl	268.32	High polarity; solubility in aqueous media

Physicochemical Properties

• Lipophilicity: The diethylamino analog (3-(diethylamino)-N-methylpropanamide) exhibits higher lipophilicity than the target compound due to its nonpolar ethyl groups, making it suitable for membrane penetration . The bromophenyl-indolyl derivative shows intermediate lipophilicity, balanced by its aromatic and polar amide groups .
• Solubility: Compounds with hydroxyethyl groups (e.g., N-[3-[bis(2-hydroxyethyl)amino]phenyl]propionamide) demonstrate superior aqueous solubility compared to the target compound, which relies on its amino group for partial solubility .
• Basicity: The aminoethyl group in the target compound provides a pKa ~9–10, enabling protonation under physiological conditions, unlike benzodioxan-containing analogs, which lack strong basic centers .

Biological Activity

3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide, also known as a dihydrochloride salt form, is a compound of interest in various biological studies due to its structural features that suggest potential interactions with biological systems. This article explores its biological activity, focusing on receptor interactions, therapeutic applications, and relevant research findings.

Chemical Structure and Properties

The compound features a structure that includes an aminoethyl group and a methyl group attached to the nitrogen atom of the propanamide backbone. This configuration may influence its pharmacological properties and interactions with biological targets.

Property	Description
Molecular Formula	C₇H₁₈N₄O₂
Molecular Weight	174.25 g/mol
Solubility	Soluble in water, slightly soluble in organic solvents
pKa	Approximately 10.5 (indicative of basicity)

Receptor Interactions

Research indicates that 3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide may interact with various receptors, including:

• Neuropeptide FF receptors (NPFF1 and NPFF2) : Binding studies have shown that compounds with similar structures exhibit agonistic or antagonistic properties at these receptors, suggesting potential for modulation of pain and neurogenic inflammation .
• Dopaminergic and Serotonergic Systems : Analogous compounds have demonstrated varying affinities for dopamine D2 and serotonin 5-HT1A receptors, which could imply similar activity for this compound .

Case Studies and Experimental Findings

The proposed mechanisms through which 3-[(2-Aminoethyl)(methyl)amino]-N-methylpropanamide may exert its biological effects include:

• Receptor Agonism/Antagonism : By binding to specific neuropeptide receptors, it may modulate signaling pathways involved in pain perception and neuroinflammation.
• Protease Inhibition : Similar compounds have been shown to inhibit metalloproteinases involved in viral replication and release, suggesting a potential avenue for therapeutic application against viral infections.